Cas no 1351582-40-5 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 1351582-40-5
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 6147588
• PubChem ID: 56764172
• Update Time: 2025-06-22

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide
• AKOS024523829
• VU0525009-1
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2-hydroxy-2-naphthalen-1-ylethyl)oxamide
• F5857-2595
• 1351582-40-5

• Inchi： 1S/C22H20N2O5/c25-18(17-7-3-5-14-4-1-2-6-16(14)17)13-23-21(26)22(27)24-15-8-9-19-20(12-15)29-11-10-28-19/h1-9,12,18,25H,10-11,13H2,(H,23,26)(H,24,27)
• InChI Key： YTJIFFSUVABWOX-UHFFFAOYSA-N
• SMILES： OC(CNC(C(NC1C=CC2=C(C=1)OCCO2)=O)=O)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 392.13722174g/mol
• Monoisotopic Mass: 392.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.9Ų

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide

Introduction to N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 1351582-40-5)

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1351582-40-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide is characterized by the presence of multiple functional groups, including a benzodioxin ring and a naphthalene moiety, which contribute to its distinct chemical behavior. The benzodioxin ring, also known as a tetrahydropyranone derivative, is known for its role in various pharmacological applications due to its ability to interact with biological targets in a specific manner. Similarly, the naphthalene group enhances the compound's solubility and bioavailability, making it more suitable for therapeutic use.

Recent advancements in chemical biology have highlighted the potential of this compound in modulating various biological pathways. Studies have indicated that N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide may exhibit anti-inflammatory and antioxidant properties, which are crucial for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The compound's ability to interact with enzymes and receptors involved in these pathways has been a focal point of research, leading to the identification of novel therapeutic targets.

In addition to its pharmacological potential, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide has shown promise in preclinical studies as a potential anticancer agent. Research has demonstrated that the compound can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The benzodioxin ring and naphthalene moiety are believed to play critical roles in this process by interfering with the activity of oncogenic proteins. These findings have opened new avenues for the development of targeted cancer therapies.

The synthesis of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-hydroxy-2-(naphthalen-1-y)ethylethanediamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the benzodioxin ring followed by the introduction of the naphthalene group and subsequent modifications to achieve the desired molecular architecture. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity.

The pharmacokinetic properties of N'-(2,3-dihydro -1 ,4 -benzodioxin -6 -yl ) -N - 2 - hydroxy - 2 - ( naphthalen - 1 - yl ) ethylethanediamide have been extensively studied to optimize its therapeutic efficacy. Initial studies have revealed that the compound exhibits good oral bioavailability and rapid absorption following administration. The presence of the hydroxy group enhances its solubility in water, which is beneficial for formulation development. Additionally, metabolic studies have shown that the compound undergoes biotransformation into inactive metabolites, indicating a favorable safety profile.

One of the most exciting aspects of N'-( 2 , 3 - dihydro - 1 ,4 - benzodioxin -6 - yl ) -N - 2 - hydroxy - 2 - ( naphthalen - 1 - yl ) ethylethanediamide is its potential as a structure-based drug design candidate. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound interacts with biological targets at the atomic level. This approach has enabled the identification of key binding sites and residues that are critical for its biological activity. Such insights are invaluable for designing next-generation drugs with improved potency and selectivity.

The future prospects for N'-( 2 , 3 - dihydro - 1 ,4 - benzodioxin -6 - yl ) -N - 2 hydroxy 2 ( naphthalen 1 yl ) ethylethanediamide are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into clinical reality. By integrating interdisciplinary approaches and utilizing cutting-edge technologies, it is anticipated that this compound will play a significant role in addressing some of the most challenging medical conditions.